2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-methoxy-4-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H15NO4/c1-17-15(18)12-5-3-4-10(8-12)11-6-7-13(16(19)20)14(9-11)21-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: MTUNRZURDKRXQC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H15NO4
• DSSTOX Substance ID: DTXSID30690655
• Molecular Weight: 285.29 g/mol
• CAS RN: 1261977-20-1

Description

2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% (2M4-3NMCB), is an organic compound with a wide range of applications in the scientific and industrial fields. It is a white solid that has a high melting point, and is soluble in hot water and some organic solvents. 2M4-3NMCB is used as a building block for the synthesis of various compounds, such as pharmaceuticals, dyes, and other organic materials. It is also used as a reagent for the synthesis of other compounds, and as a catalyst for chemical reactions.

Scientific Research Applications

2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has a variety of applications in the scientific field. It is used as a reagent for the synthesis of other compounds, and as a catalyst for chemical reactions. It is also used in the synthesis of pharmaceuticals, dyes, and other organic materials. Additionally, it is used in the study of biochemical and physiological processes, as well as in the study of the structure and function of proteins.

Mechanism of Action

2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% acts as an acid catalyst in chemical reactions. It is able to catalyze the hydrolysis of esters, amides, and other compounds. It is also able to catalyze the formation of esters, amides, and other compounds. Additionally, it is able to catalyze the formation of carbon-carbon bonds, and is able to catalyze the formation of polymers.
Biochemical and Physiological Effects
2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been used in the study of biochemical and physiological processes. It has been shown to be an effective inhibitor of the enzyme phospholipase A2, which is involved in the breakdown of fatty acids. In addition, it has been shown to inhibit the growth of certain bacteria, and to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is inexpensive. However, it is important to note that it is not very stable, and can decompose in the presence of light and heat. Additionally, it is not very soluble in water, so it is important to use an appropriate solvent when working with it.

Future Directions

In the future, 2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% could be used to study the structure and function of proteins, as well as to develop new compounds for pharmaceutical and industrial applications. Additionally, it could be used to study the mechanism of action of other compounds, and to develop new catalysts for chemical reactions. Furthermore, it could be used to develop new methods for synthesizing compounds, and to study the biochemical and physiological effects of other compounds. Finally, it could be used to develop new methods for purifying compounds, and to study the effects of environmental pollutants on living organisms.

Synthesis Methods

2-Methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 2-methoxy-4-hydroxybenzoic acid with N-methyl-ammonium chloride in the presence of an acid catalyst. This reaction yields 2-methoxy-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid. The second step involves the purification of the compound by recrystallization, which yields the desired product in 95% purity.